Cas no 805315-39-3 (1H-1,2,3-Triazole-4-carboxylicacid, 1-[(aminocarbonyl)amino]-5-methyl-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylicacid, 1-[(aminocarbonyl)amino]-5-methyl-, ethyl ester
• CAS No: 805315-39-3
• MF: C₇H₁₁N₅O₃
• MW: 213.193940401077
• CID: 714649
• PubChem ID: 45097325
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-carboxylicacid, 1-[(aminocarbonyl)amino]-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid, 1-[(aminocarbonyl)amino]-5-methyl-, ethyl ester
• 1H-1,2,3-Triazole-4-carboxylicacid,1-[(aminocarbonyl)amino]-5-methyl-,ethylester(9CI)
• Ethyl5-methyl-1-ureido-1H-1,2,3-triazole-4-carboxylate
• 805315-39-3
• Ethyl 5-methyl-1-ureido-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C7H11N5O3/c1-3-15-6(13)5-4(2)12(11-9-5)10-7(8)14/h3H2,1-2H3,(H3,8,10,14)
• InChI Key： HXMVAYGRIWGEQK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N(N=N1)NC(N)=O)=O

Computed Properties

• Exact Mass: 213.086
• Monoisotopic Mass: 213.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -0.3